Cas no 389571-79-3 (1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-)
389571-79-3 structure
Product Name:1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-
CAS No:389571-79-3
MF:C9H3F3INO2
MW:341.02530503273
CID:1494779
PubChem ID:10860768
Update Time:2025-04-21
1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)-
- 4-iodo-6-(trifluoromethyl)-1H-indole-2,3-dione
- SCHEMBL6179642
- 4-iodo-6-(trifluoromethyl)indoline-2,3-dione
- 389571-79-3
- DTXSID90446236
- ZJJBWXFYCLGVAS-UHFFFAOYSA-N
- 4-iodo-6-(trifluoromethyl)-2,3-dihydro-1H-indole-2,3-dione
-
- Inchi: 1S/C9H3F3INO2/c10-9(11,12)3-1-4(13)6-5(2-3)14-8(16)7(6)15/h1-2H,(H,14,15,16)
- InChI Key: ZJJBWXFYCLGVAS-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)(F)F)=CC2=C1C(C(N2)=O)=O
Computed Properties
- Exact Mass: 340.91559
- Monoisotopic Mass: 340.91606g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
1H-Indole-2,3-dione, 4-iodo-6-(trifluoromethyl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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